Cas no 71748-58-8 (4-Keto 13-cis-Retinoic Acid)

• Product Name: 4-Keto 13-cis-Retinoic Acid
• CAS No: 71748-58-8
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 563840
• PubChem ID: 329756182
• Update Time: 2025-05-23

4-Keto 13-cis-Retinoic Acid Chemical and Physical Properties

Names and Identifiers

• Retinoic acid, 4-oxo-,13-cis-
• 4-Keto 13-cis-Retinoic Acid
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• 13-cis-4-Oxoretinoic acid
• 4-oxo-(all-E)-retinoic acid
• 4-Oxo-13-cis-retinoic acid
• 4-oxo-all-rans-retinoic acid
• 4-oxo-all-trans-retinoic acid
• 4-Oxo-isotretinoin
• 4-oxo-Retinoic acid
• all-trans-4-oxoretinoic acid
• Oxoretinoic acid
• Retinoic acid,4-oxo-,13-cis
• 4-Oxoisotretinoin
• SCHEMBL9007198
• ISOTRETINOIN IMPURITY H [EP IMPURITY]
• 71748-58-8
• CHEBI:193213
• DTXSID201312157
• Retinoic acid, 4-oxo-, 13-cis-
• A935048
• 6OSQ6Z89RP
• 13-cis-4-Oxoretinoic acid, analytical standard
• TS-08829
• RO-22-6595
• PD150734
• OXO-13-CIS-RETINOIC ACID, 4-
• EX-A914
• AKOS040754715
• MFCD00870452
• UNII-6OSQ6Z89RP
• 3-(3-Methoxy-5-isoxazolyl)propanoic?acid
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
• Ro 22-6595
• Q27265243
• 4-Oxo-13-cis retinoic acid
• HY-107494
• CS-0028628

• MDL： MFCD00870452
• Inchi： 1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13-
• InChI Key： GGCUJPCCTQNTJF-FAOQNJJDSA-N
• SMILES： O=C1C(C)=C(/C=C/C(=C/C=C/C(=C\C(=O)O)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 314.18800
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.07
• Melting Point: 150-157°C
• Boiling Point: 509.9°C at 760 mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.565
• Stability/Shelf Life: Moisture, Temperature, Light Sensitive, Store in freezer
• PSA: 54.37000
• LogP: 4.78160

4-Keto 13-cis-Retinoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids

Additional information on 4-Keto 13-cis-Retinoic Acid

Introduction to 4-Keto 13-cis-Retinoic Acid (CAS No. 71748-58-8)

4-Keto 13-cis-Retinoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 71748-58-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This derivative of retinoic acid holds considerable promise in both preclinical and clinical research due to its unique structural and functional properties. The compound’s molecular structure, characterized by a keto group at the fourth position and a 13-cis configuration, distinguishes it from other retinoids and contributes to its distinct biological activity.

The retinoid family of compounds, including retinoic acid and its derivatives, has long been recognized for their profound effects on cellular differentiation, proliferation, and apoptosis. Among these, 4-Keto 13-cis-Retinoic Acid has garnered attention for its potential applications in treating various dermatological conditions, as well as its role in cancer research. The keto group at the fourth position enhances the compound’s reactivity, allowing it to interact with biological targets in novel ways compared to its parent molecule.

Recent advancements in retinoid chemistry have highlighted the importance of stereochemistry in determining biological efficacy. The 13-cis configuration of 4-Keto 13-cis-Retinoic Acid is particularly noteworthy, as it has been shown to exhibit different pharmacokinetic and pharmacodynamic profiles compared to all-trans retinoic acid. This stereochemical distinction makes the compound a valuable tool for investigating the mechanisms of retinoid action and for developing more targeted therapies.

In dermatological research, 4-Keto 13-cis-Retinoic Acid has been explored for its potential in managing chronic skin disorders such as psoriasis and acne. Studies have demonstrated that this compound can modulate skin cell differentiation and reduce inflammation more effectively than some conventional retinoids. The keto group’s presence also contributes to its ability to inhibit hedgehog signaling pathways, which are implicated in various skin diseases.

The compound’s application extends beyond dermatology into oncology. Preclinical studies have indicated that 4-Keto 13-cis-Retinoic Acid exhibits anti-proliferative effects on certain cancer cell lines by inducing differentiation or apoptosis. Its ability to modulate nuclear receptor activity, particularly retinoic acid receptors (RARs) and peroxisome proliferator-activated receptors (PPARs), makes it a promising candidate for combination therapies with other chemotherapeutic agents.

One of the most intriguing aspects of 4-Keto 13-cis-Retinoic Acid is its potential role in neuroprotection. Emerging research suggests that retinoids, including this derivative, may have neurotrophic effects and could be beneficial in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for therapeutic development.

The synthesis of 4-Keto 13-cis-Retinoic Acid presents unique challenges due to its stereochemical complexity. Advanced synthetic methodologies, including stereoselective reactions and chiral resolution techniques, are employed to ensure high purity and yield. These synthetic strategies are critical for producing enough material for both preclinical studies and potential clinical trials.

Evaluation of 4-Keto 13-cis-Retinoic Acid involves rigorous toxicological assessments to determine its safety profile. In vitro assays, such as cell viability tests and genotoxicity studies, are conducted alongside animal models to assess potential side effects. These studies are essential for understanding how the compound behaves within biological systems before human trials can begin.

The regulatory landscape for retinoid derivatives like 4-Keto 13-cis-Retinoic Acid is evolving rapidly. Regulatory agencies require comprehensive data on efficacy, safety, and pharmacokinetics before approving new drugs or cosmetic ingredients containing these compounds. As research progresses, it is anticipated that more applications will emerge, further solidifying the importance of this class of molecules.

Future directions in the study of 4-Keto 13-cis-Retinoic Acid include exploring its potential in personalized medicine. By understanding how genetic variations influence individual responses to retinoids, researchers can tailor treatments to specific patient populations. Additionally, nanotechnology-based delivery systems may enhance the bioavailability and targeted action of this compound.

The impact of 4-Keto 13-cis-Retinoic Acid on scientific research is profound. Its unique properties make it a versatile tool for studying fundamental biological processes while offering therapeutic potential across multiple disciplines. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly significant role in medical science.